Cas no 874886-74-5 (Heptanoic acid,7-chloro-2-oxo-)

• Product Name: Heptanoic acid,7-chloro-2-oxo-
• CAS No: 874886-74-5
• MF: C₇H₁₁ClO₃
• MW: 178.613441705704
• MDL: MFCD07698688
• CID: 706740
• PubChem ID: 24722288
• Update Time: 2025-09-21

Heptanoic acid,7-chloro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• Heptanoic acid,7-chloro-2-oxo-
• 7-Chloro-2-oxoheptanoic acid
• Heptanoic acid,7-chloro-2-oxo
• DTXSID50641301
• AKOS006284864
• D93207
• 874886-74-5
• AS-76371

• MDL： MFCD07698688
• Inchi： 1S/C7H11ClO3/c8-5-3-1-2-4-6(9)7(10)11/h1-5H2,(H,10,11)
• InChI Key： ZJUYOWJXXHLBOO-UHFFFAOYSA-N
• SMILES： ClCCCCCC(C(=O)O)=O

Computed Properties

• Exact Mass: 178.04000
• Monoisotopic Mass: 178.0396719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.213
• Boiling Point: 277.7°C at 760 mmHg
• Flash Point: 121.8°C
• Refractive Index: 1.467
• PSA: 54.37000
• LogP: 1.43930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Keto acids and derivatives Medium-chain keto acids and derivatives